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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

methylbenzaldehyde

CAS No.: 286474-59-7

Cat. No.: B1362825

Get Quote

6-Chloro-2-fluoro-3-methylbenzaldehyde is a trifunctionalized aromatic compound,

incorporating chloro, fluoro, and methyl substituents on a benzaldehyde framework. This

specific arrangement of functional groups imparts unique reactivity and makes it a valuable

building block in multi-step organic synthesis. The aldehyde group serves as a primary reaction

site for nucleophilic addition and condensation reactions, while the halogen and methyl groups

modulate the electronic properties and steric environment of the aromatic ring.

The molecular formula for this compound is C₈H₆ClFO, and its molecular weight is 172.59

g/mol .[1][2][3] The presence of the fluorine atom is particularly noteworthy; in medicinal

chemistry, fluorine substitution is a well-established strategy to enhance metabolic stability,

improve binding affinity, and modulate the lipophilicity of drug candidates.[4]

Table 1: Physicochemical Properties of 6-Chloro-2-fluoro-3-methylbenzaldehyde
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Property Value Source(s)

Molecular Formula C₈H₆ClFO [1][2]

Molecular Weight 172.59 g/mol [1][2][3]

CAS Number 286474-59-7 [1][2]

Appearance Liquid (at 20°C) [5]

Boiling Point 249 °C (lit.) [1][5]

Density 1.3 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.548 (lit.) [1]

Flash Point >110 °C (230 °F) - closed cup [3][5]

InChI Key
GGZOMBUJFMOEEZ-

UHFFFAOYSA-N
[1]

SMILES Cc1ccc(Cl)c(C=O)c1F [1]

Synthesis and Purification Strategy
The synthesis of substituted benzaldehydes often involves the controlled oxidation of the

corresponding toluene derivative. This approach is generally favored for its atom economy and

the commercial availability of diverse toluene precursors.

Proposed Synthetic Pathway: Oxidation of 2-Chloro-6-
fluoro-3-methyltoluene
A logical and industrially scalable approach to synthesize 6-Chloro-2-fluoro-3-
methylbenzaldehyde is through the selective oxidation of 2-chloro-6-fluoro-3-methyltoluene.

The choice of oxidant is critical to prevent over-oxidation to the corresponding benzoic acid, a

common side reaction. While various oxidants can be employed, methods using manganese

dioxide (MnO₂) or ceric ammonium nitrate (CAN) offer good selectivity for the aldehyde.
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Proposed Synthesis Workflow

Starting Material:
2-Chloro-6-fluoro-3-methyltoluene

Step 1: Selective Oxidation
Solvent: Dichloromethane or Acetonitrile

Reagent: Activated MnO₂ or (NH₄)₂Ce(NO₃)₆

Oxidizing Agent

Crude Product:
6-Chloro-2-fluoro-3-methylbenzaldehyde

Reaction Work-up

Step 2: Purification
Method: Column Chromatography

(Silica Gel, Hexane/Ethyl Acetate Gradient)

Crude Mixture

Final Product:
High-Purity Aldehyde (>98%)

Purified Fractions

Click to download full resolution via product page
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Caption: Proposed workflow for the synthesis and purification of 6-Chloro-2-fluoro-3-
methylbenzaldehyde.

Detailed Experimental Protocol
Disclaimer: This is a representative protocol based on established chemical principles. All

laboratory work must be conducted by qualified personnel with appropriate safety measures in

place.

Reaction Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux

condenser, and nitrogen inlet, charge 2-chloro-6-fluoro-3-methyltoluene (1.0 eq) and a

suitable solvent such as dichloromethane (DCM) or acetonitrile.

Oxidation: To the stirred solution, add activated manganese dioxide (MnO₂, ~5-10 eq)

portion-wise. The use of a significant excess of MnO₂ is crucial as its activity can vary. The

reaction is typically heated to reflux and monitored by Thin Layer Chromatography (TLC) or

Gas Chromatography (GC) for the consumption of the starting material.

Expert Insight: The choice of MnO₂ is deliberate. It is a mild and selective heterogeneous

oxidant for benzylic C-H bonds, minimizing the risk of over-oxidation to the carboxylic acid,

which can be a significant issue with stronger oxidants like potassium permanganate.

Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the

suspension through a pad of Celite® to remove the manganese salts. Wash the filter cake

thoroughly with additional DCM.

Extraction: Combine the filtrate and washes. If a more polar solvent like acetonitrile was

used, the solvent should be removed under reduced pressure and the residue redissolved in

an immiscible solvent like ethyl acetate for aqueous work-up. Wash the organic layer

sequentially with water and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate in vacuo. The resulting crude oil is then purified by flash column chromatography

on silica gel using a hexane/ethyl acetate gradient to yield the pure 6-Chloro-2-fluoro-3-
methylbenzaldehyde.
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Quality Control and Structural Elucidation
Confirming the identity and purity of the final compound is a non-negotiable step in chemical

synthesis, particularly for materials intended for drug development. A multi-pronged analytical

approach ensures a self-validating system of quality control.

Analytical Quality Control Workflow

Analytical Tests

Purified Product

¹H & ¹³C NMR

Structural Confirmation

HPLC/UPLC

Purity Assessment (% Area)

Mass Spec (GC-MS/LC-MS)

Molecular Weight Verification

Purity > 98%?
Structure Confirmed?

Release for Use

Yes

Re-purify or Reject

No

Click to download full resolution via product page

Caption: A standard quality control workflow for validating the identity and purity of a

synthesized chemical intermediate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is expected to show a

characteristic aldehyde proton signal (singlet) around δ 9.5-10.5 ppm, a methyl group signal

(singlet) around δ 2.2-2.5 ppm, and distinct signals in the aromatic region (δ 7.0-8.0 ppm).
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¹³C NMR would confirm the presence of the carbonyl carbon (~190 ppm) and other carbon

environments.

Mass Spectrometry (MS): GC-MS or LC-MS analysis will be used to confirm the molecular

weight. The mass spectrum should show a molecular ion peak [M]+ corresponding to the

calculated molecular weight (172.59), with a characteristic isotopic pattern ([M+2]+) due to

the presence of chlorine.[6]

High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for

determining the purity of the compound. A high-purity sample (>98%) will show a single

major peak with minimal impurities.

Applications in Research and Drug Development
Substituted benzaldehydes are foundational intermediates in the synthesis of a wide array of

complex organic molecules and active pharmaceutical ingredients (APIs). 6-Chloro-2-fluoro-3-
methylbenzaldehyde is no exception and serves as a versatile precursor.

Scaffold for Heterocyclic Synthesis: The aldehyde functional group is a key handle for

building heterocyclic ring systems (e.g., quinolines, pyrimidines, imidazoles), which are

prevalent scaffolds in modern pharmaceuticals.

Intermediate for Agrochemicals and Pharmaceuticals: Halogenated aromatic compounds are

frequently used in the synthesis of pesticides and drugs.[7][8] The specific substitution

pattern of this molecule can be leveraged to synthesize targeted inhibitors or receptor

agonists/antagonists where precise steric and electronic interactions are required for

biological activity. The fluorine atom, in particular, can enhance binding to target proteins and

improve the pharmacokinetic profile of the final molecule.[4]

Safety, Handling, and Storage
Proper handling of any chemical intermediate is paramount for laboratory safety. Based on

available safety data, 6-Chloro-2-fluoro-3-methylbenzaldehyde is classified as an irritant.

Table 2: GHS Hazard and Precautionary Information
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Category Code(s) Description

Hazard Statements H315, H319, H335

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.[5]

[9]

Signal Word Warning [5][9]

Pictogram GHS07 (Exclamation Mark)

Precautionary Statements

P261, P264, P280,

P302+P352,

P305+P351+P338

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash skin thoroughly after

handling. Wear protective

gloves/eye protection/face

protection. IF ON SKIN: Wash

with plenty of water. IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[9]

Handling: Work should be conducted in a well-ventilated fume hood.[9] Personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab

coat, is mandatory.[10] Avoid contact with skin and eyes and inhalation of vapors.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] The

compound is noted to be potentially air-sensitive, suggesting that storage under an inert

atmosphere (e.g., nitrogen or argon) may be advisable for long-term stability.[3]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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